Cas no 1805942-40-8 (Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805942-40-8
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4865942
• Update Time: 2025-10-19

Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)5-2-4(8(11)12)6(3-13)14-7(5)10/h2,8H,3,13H2,1H3
• InChI Key： VLZSEDJUBOFZMM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805942-40-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805942-40-8, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amine, a bromo substituent, and a difluoromethyl moiety, makes it a versatile building block for drug discovery and development.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic site that can be readily modified through various chemical reactions, such as coupling with carboxylic acids or esters. This property is particularly useful in the construction of peptidomimetics and other heterocyclic scaffolds. Additionally, the bromo atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, including Suzuki, Heck, and Buchwald-Hartwig couplings. These transformations are pivotal in the synthesis of complex pharmaceuticals, enabling the introduction of diverse substituents with tailored biological activities.

The difluoromethyl group at the 3-position is another key feature that enhances the pharmacological potential of this compound. Difluorinated moieties are well-documented for their ability to improve metabolic stability, binding affinity, and overall drug-like properties. Recent studies have highlighted the importance of difluoromethylation in medicinal chemistry, demonstrating its role in enhancing the efficacy of small-molecule inhibitors and agonists. The incorporation of this group into drug candidates has been associated with improved pharmacokinetic profiles and reduced toxicity.

In recent years, Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate has found applications in several cutting-edge research areas. One notable area is the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of an amine and a bromo substituent allows for efficient coupling with heterocyclic cores commonly found in kinase inhibitors. For instance, studies have shown that this compound serves as a precursor in the synthesis of novel pyridine-based inhibitors targeting tyrosine kinases. These inhibitors have demonstrated promising preclinical activity in vitro and in vivo.

The compound also plays a significant role in the synthesis of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. By leveraging the reactive sites on Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate, researchers have been able to develop new analogs with enhanced antiviral properties. Notably, derivatives of this compound have shown activity against RNA viruses, including those responsible for influenza and HIV.

Another emerging application is in the field of neurodegenerative disease research. Pyridine derivatives have been explored as potential therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The structural features of Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate, particularly the amine and difluoromethyl groups, make it an attractive candidate for designing molecules that can modulate neuronal signaling pathways. Preliminary studies suggest that compounds derived from this intermediate may exhibit neuroprotective effects by interacting with specific targets within neuronal cells.

The synthetic methodologies involving Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate are also worth mentioning. The compound can be synthesized through multi-step organic transformations that involve halogenation, fluorination, and nucleophilic substitution reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these processes. These synthetic strategies not only highlight the versatility of this intermediate but also showcase the advancements in synthetic organic chemistry that enable its efficient production.

In conclusion, Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805942-40-8) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in modern medicinal chemistry is set to grow even further.